Cas no 61667-87-6 (Acetamide, N-(3-methylphenyl)-N-(phenylmethyl)-)

Acetamide, N-(3-methylphenyl)-N-(phenylmethyl)- structure
61667-87-6 structure
Product Name:Acetamide, N-(3-methylphenyl)-N-(phenylmethyl)-
CAS No:61667-87-6
MF:C16H17NO
MW:239.312284231186
CID:470777
PubChem ID:965162
Update Time:2025-04-19

Acetamide, N-(3-methylphenyl)-N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Acetamide, N-(3-methylphenyl)-N-(phenylmethyl)-
    • N-benzyl-N-(3-methylphenyl)acetamide
    • SCHEMBL12764035
    • 61667-87-6
    • DTXSID30359472
    • Inchi: 1S/C16H17NO/c1-13-7-6-10-16(11-13)17(14(2)18)12-15-8-4-3-5-9-15/h3-11H,12H2,1-2H3
    • InChI Key: HAFYMLMSYAVQTA-UHFFFAOYSA-N
    • SMILES: O=C(C)N(C1C=CC=C(C)C=1)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 239.13111
  • Monoisotopic Mass: 239.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31
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